molecular formula C16H14ClFN2O2 B2719379 N1-(4-chlorophenethyl)-N2-(3-fluorophenyl)oxalamide CAS No. 898357-69-2

N1-(4-chlorophenethyl)-N2-(3-fluorophenyl)oxalamide

Cat. No. B2719379
CAS RN: 898357-69-2
M. Wt: 320.75
InChI Key: VAROTRGXJGVYNF-UHFFFAOYSA-N
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Description

“N1-(4-chlorophenethyl)-N2-(3-fluorophenyl)oxalamide” is a complex organic compound. It likely contains a phenethyl group, which is a seven-carbon chain consisting of a benzene ring and an ethyl group . This compound also seems to have chloro and fluoro substituents, which are common in many pharmaceuticals and could potentially affect the compound’s reactivity and polarity .


Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. The presence of the amide group could make it susceptible to reactions such as hydrolysis. The chloro and fluoro substituents might also affect its reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and position of the chloro, fluoro, and amide groups .

Scientific Research Applications

Antiviral Activity

The synthesis and antiviral activity of this compound have been investigated. Researchers have developed 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides from 4-chlorobenzoic acid. These derivatives showed certain anti-tobacco mosaic virus (TMV) activity . This finding suggests potential applications in antiviral drug development.

Materials Science

Considering its aromatic and functional groups, this compound could find applications in materials science. It might serve as a building block for designing new materials, such as polymers or supramolecular assemblies.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties. As with any chemical, appropriate safety precautions should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information .

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. If it has biological activity, it could be further developed and studied as a potential pharmaceutical .

properties

IUPAC Name

N-[2-(4-chlorophenyl)ethyl]-N'-(3-fluorophenyl)oxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14ClFN2O2/c17-12-6-4-11(5-7-12)8-9-19-15(21)16(22)20-14-3-1-2-13(18)10-14/h1-7,10H,8-9H2,(H,19,21)(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAROTRGXJGVYNF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)F)NC(=O)C(=O)NCCC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(4-chlorophenethyl)-N2-(3-fluorophenyl)oxalamide

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